N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3S2/c1-24-15-9-8-14(10-16(15)25-2)11-17(23)20-18-21-22-19(27-18)26-12-13-6-4-3-5-7-13/h3-10H,11-12H2,1-2H3,(H,20,21,23)
• InChI Key: FYRTVZYQVOOXCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=NN=C(S2)SCC3=CC=CC=C3)OC
• Molecular Formula: C19H19N3O3S2
• Molecular Weight: 401.5 g/mol
• CAS No.: 477215-67-1

Description

N-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide, also known as BZS-TDA, is a synthesized compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related compounds often involves reactions with nitrogenated nucleophiles, leading to various derivatives with potential biological activities. For example, the title compound has been synthesized through reactions involving specific reactants and conditions to achieve the desired molecular structure, showcasing the chemical versatility and potential for targeted modifications for specific applications (Ismailova et al., 2014).
• Structural analysis of these compounds, including X-ray crystallography, provides insights into their molecular geometry, which is crucial for understanding their interactions at the molecular level. This information is foundational for exploring their potential uses in various scientific and pharmacological contexts (Boechat et al., 2011).

Biological Activities

• Derivatives of this compound have been evaluated for their antitumor activities, indicating potential applications in cancer research. The structure-activity relationships of these compounds offer insights into their mechanism of action and effectiveness against various cancer cell lines, presenting a promising avenue for the development of new anticancer agents (Yurttaş et al., 2015).
• Additionally, some studies have focused on the synthesis of analogs targeting specific enzymes or biological processes, such as glutaminase inhibitors. These compounds have shown efficacy in preclinical models, highlighting their potential for further development into therapeutic agents (Shukla et al., 2012).

Experimental and Computational Approaches

• The biological activities of synthesized derivatives are often complemented by computational approaches, including molecular docking studies, to predict and understand their interactions with biological targets. These studies help in identifying promising candidates for further development based on their binding affinities and interaction patterns with specific proteins or enzymes (Gull et al., 2016).